4-Chlorophenyl 1-(trifluoromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-4-yl sulfide

• IUPAC Name: 4-(4-chlorophenyl)sulfanyl-1-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxaline
• InChI: InChI=1S/C16H8ClF3N4S/c17-9-5-7-10(8-6-9)25-14-13-22-23-15(16(18,19)20)24(13)12-4-2-1-3-11(12)21-14/h1-8H
• InChI Key: NOSZMIRNIHHMSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(C3=NN=C(N23)C(F)(F)F)SC4=CC=C(C=C4)Cl
• Molecular Formula: C16H8ClF3N4S
• Molecular Weight: 380.8 g/mol

Description

“4-Chlorophenyl 1-(trifluoromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-4-yl sulfide” is a derivative of [1,2,4]triazolo[4,3-a]quinoxaline. These compounds have been synthesized as potential antiviral and antimicrobial agents.

Synthesis Analysis

The new compounds were synthesized via aromatic nucleophilic substitution of 4-chloro-8-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol.

Chemical Reactions Analysis

The new compounds were synthesized via aromatic nucleophilic substitution of 4-chloro-8-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol. Some of the synthesized compounds were subjected to antiviral and cytotoxicity screening using plaque-reduction assay.

Scientific Research Applications

Anticancer Properties

• Research has shown that derivatives of this scaffold possess promising anticancer activity. .

Antimicrobial Activity

• The compound exhibits antimicrobial effects against bacteria, fungi, and other pathogens. .

Analgesic and Anti-Inflammatory Effects

• Some derivatives of this scaffold demonstrate analgesic properties, potentially alleviating pain. .

Antioxidant Potential

• The compound may act as an antioxidant, protecting cells from oxidative damage. .

Antiviral Activity

• Certain derivatives have shown antiviral effects. .

Enzyme Inhibition

• The scaffold interacts with various enzymes, including carbonic anhydrase, cholinesterase, and alkaline phosphatase. .

Safety and Hazards

This material should be considered hazardous until further information becomes available. Do not ingest, inhale, get in eyes, on skin, or on clothing. Wash thoroughly after handling.

Mechanism of Action

Target of Action

It’s known that similar compounds, such as [1,2,4]triazolo[4,3-a]quinoxaline derivatives, have shown promising antiviral and antimicrobial activities .

Mode of Action

It’s known that some [1,2,4]triazolo[4,3-a]quinoxaline derivatives can intercalate dna , which could potentially disrupt the normal functioning of cells.

Biochemical Pathways

It’s known that some [1,2,4]triazolo[4,3-a]quinoxaline derivatives can upregulate the pro-apoptotic bcl-2-associated x protein (bax) and caspase-3 and -9, and downregulate the pro-oncogenic cell survival bcl-2 protein . This suggests that the compound may induce apoptosis in cells.

Result of Action

It’s known that some [1,2,4]triazolo[4,3-a]quinoxaline derivatives exhibit cytotoxicity at certain concentrations . This suggests that the compound may have cytotoxic effects.